Cas no 832144-06-6 ([1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-2-(4-nitrophenyl)-)

[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-2-(4-nitrophenyl)- structure
832144-06-6 structure
Product Name:[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-2-(4-nitrophenyl)-
CAS No:832144-06-6
MF:C12H9N5O2
MW:255.232161283493
CID:716120
PubChem ID:19583803
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-c]pyrimidine,7-methyl-2-(4-nitrophenyl)-
    • 7-methyl-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]pyrimidine
    • 7-methyl-2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]pyrimidine
    • 832144-06-6
    • AKOS004103841
    • Inchi: 1S/C12H9N5O2/c1-8-6-11-14-12(15-16(11)7-13-8)9-2-4-10(5-3-9)17(18)19/h2-7H,1H3
    • InChI Key: KAMQAKUORSLKON-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1=NN2C=NC(C)=CC2=N1)=O

Computed Properties

  • Exact Mass: 255.076
  • Monoisotopic Mass: 255.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.9A^2
  • XLogP3: 2
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